Cas no 2137642-46-5 (rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine)
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine
- 2137642-46-5
- EN300-729546
-
- Inchi: 1S/C13H20N4O2/c1-16-8-12(15-9-16)10-6-14-7-11(10)13(18)17-2-4-19-5-3-17/h8-11,14H,2-7H2,1H3/t10-,11-/m1/s1
- InChI Key: DWWFYJASXSXJCQ-GHMZBOCLSA-N
- SMILES: O1CCN(CC1)C([C@@H]1CNC[C@H]1C1=CN(C)C=N1)=O
Computed Properties
- Exact Mass: 264.15862589g/mol
- Monoisotopic Mass: 264.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 59.4Ų
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-729546-0.05g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 0.05g |
$888.0 | 2025-03-11 | |
| Enamine | EN300-729546-0.1g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 0.1g |
$930.0 | 2025-03-11 | |
| Enamine | EN300-729546-0.25g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 0.25g |
$972.0 | 2025-03-11 | |
| Enamine | EN300-729546-0.5g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 0.5g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-729546-1.0g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-11 | |
| Enamine | EN300-729546-2.5g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
| Enamine | EN300-729546-5.0g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
| Enamine | EN300-729546-10.0g |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine |
2137642-46-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 |
rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine
Introduction to Rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine (CAS No. 2137642-46-5)
Rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine, a compound with the CAS number 2137642-46-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The intricate molecular architecture of this substance, characterized by a morpholine ring fused with a pyrrolidine moiety and an imidazole substituent, positions it as a promising candidate for further exploration in medicinal chemistry.
The< strong>3R,4R)-configuration of the pyrrolidine ring is particularly noteworthy, as it contributes to the stereochemical diversity of the molecule. Stereoisomers can exhibit markedly different biological activities, making the precise stereochemical control during synthesis crucial. The presence of the< strong>1-methyl-1H-imidazol-4-yl group introduces additional complexity, which may influence both the electronic properties and the interaction with biological targets. This compound's design reflects a deep understanding of structural-activity relationships (SAR), a cornerstone of modern drug discovery.
In recent years, there has been growing interest in morpholine derivatives due to their versatility in pharmaceutical applications. Morpholine rings are frequently incorporated into drug molecules due to their ability to enhance solubility, improve metabolic stability, and modulate receptor binding. The specific derivative described here combines these advantages with the unique properties of the pyrrolidine and imidazole moieties, creating a multifaceted scaffold for medicinal chemists to explore.
One of the most compelling aspects of Rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine is its potential as a building block for more complex therapeutic agents. The< strong>pyrrolidine-carbonyl moiety is particularly interesting, as it can serve as a site for further functionalization through various chemical reactions. This flexibility allows researchers to modify the molecule in ways that fine-tune its pharmacological properties, making it an invaluable tool in drug design.
The< strong>imidazole ring in this compound is another key feature that warrants further investigation. Imidazole derivatives are well-documented for their role in various biological processes and have been successfully incorporated into numerous drugs. The methyl group on the imidazole ring may influence its electronic properties and hydrogen bonding capabilities, which are critical factors in determining binding affinity and selectivity. These characteristics make this compound a compelling candidate for targeting specific biological pathways.
The synthesis of Rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine presents both challenges and opportunities for synthetic chemists. The need to maintain the precise stereochemistry of the< strong>3R,4R)-pyrrolidine configuration requires careful planning and execution during the synthetic route. Advanced techniques such as chiral auxiliaries or asymmetric catalysis may be employed to achieve this level of control. Additionally, the introduction of the< strong>1-methyl-1H-imidazol-4-yl group necessitates synthetic strategies that preserve both functional groups while minimizing unwanted side reactions.
In recent years, there have been significant advancements in synthetic methodologies that enhance efficiency and selectivity. These innovations have made it possible to construct complex molecules with greater precision than ever before. The synthesis of Rac-4-[...], therefore, benefits from these cutting-edge techniques, which can streamline production and improve yields. Such advancements are crucial for translating promising leads into viable drug candidates.
The pharmacological potential of Rac-[...] is further highlighted by its structural similarity to known bioactive compounds. By comparing its properties with those of established drugs, researchers can gain insights into its potential mechanisms of action. This comparative approach can accelerate the discovery process by leveraging existing knowledge and reducing the time required for hit-to-drug conversion.
In vitro studies have begun to explore the interactions between Rac-[...] and various biological targets. Initial findings suggest that this compound exhibits interesting binding properties that warrant further investigation. For instance, its ability to interact with enzymes or receptors may open up new avenues for treating diseases such as cancer or inflammatory disorders. These preliminary results underscore the importance of continued research in this area.
The development of new drugs is often hampered by issues related to bioavailability and pharmacokinetics. However, morpholine derivatives are known for their favorable pharmacokinetic profiles, which could mitigate some of these challenges. By incorporating these motifs into drug candidates like Rac-[...], researchers may enhance their overall therapeutic potential while minimizing adverse effects.
The future prospects for Rac-[...] are promising, given its unique structural features and potential applications in drug development. As our understanding of biological systems continues to grow, so too does our ability to design molecules that interact selectively with disease-causing targets. This compound represents an important step forward in this endeavor.
In conclusion, Rac-[...] (CAS No.< strong>2137642-46-5) is a structurally sophisticated compound with significant pharmaceutical promise. Its combination of stereochemical complexity and functional diversity makes it an attractive scaffold for medicinal chemistry investigations. With continued research and development efforts focused on this molecule, we may uncover novel therapeutic agents that address unmet medical needs.
2137642-46-5 (rac-4-[(3R,4R)-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carbonyl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)